Cas no 1381944-30-4 (2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile)

2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile structure
1381944-30-4 structure
Product Name:2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile
CAS No:1381944-30-4
MF:C9H5BrF3NO
MW:280.041311979294
MDL:MFCD22375096
CID:2772664
PubChem ID:70699913
Update Time:2025-04-21

2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile
    • CS-0445755
    • 5-bromo-2-(trifluoromethoxy)phenylacetonitrile
    • [5-Bromo-2-(trifluoromethoxy)phenyl]acetonitrile
    • Benzeneacetonitrile, 5-bromo-2-(trifluoromethoxy)-
    • 2-(5-Bromo-2-(trifluoromethoxy)phenyl)acetonitrile
    • CL9645
    • MFCD22375096
    • DTXSID00743026
    • 1381944-30-4
    • AS-46440
    • AKOS026673118
    • MDL: MFCD22375096
    • Inchi: 1S/C9H5BrF3NO/c10-7-1-2-8(15-9(11,12)13)6(5-7)3-4-14/h1-2,5H,3H2
    • InChI Key: CPMGKPWSHGWONW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(CC#N)C=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 278.95100
  • Monoisotopic Mass: 278.95066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02000
  • LogP: 3.41378

2-[5-bromo-2-(trifluoromethoxy)phenyl]acetonitrile Pricemore >>

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abcr
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abcr
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